Cas no 1806669-29-3 (Ethyl 5-carboxy-2-propionylbenzoate)

• Product Name: Ethyl 5-carboxy-2-propionylbenzoate
• CAS No: 1806669-29-3
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 4958656
• Update Time: 2025-06-13

Ethyl 5-carboxy-2-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-carboxy-2-propionylbenzoate

• Inchi： 1S/C13H14O5/c1-3-11(14)9-6-5-8(12(15)16)7-10(9)13(17)18-4-2/h5-7H,3-4H2,1-2H3,(H,15,16)
• InChI Key： IQJIJFUDIPNGQP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(=O)O)C=CC=1C(CC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 336
• XLogP3: 1.8
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 5-carboxy-2-propionylbenzoate

Recent Advances in the Study of Ethyl 5-carboxy-2-propionylbenzoate (CAS: 1806669-29-3) in Chemical Biology and Pharmaceutical Research

Ethyl 5-carboxy-2-propionylbenzoate (CAS: 1806669-29-3) is a synthetic organic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzoate ester structure with both carboxyl and propionyl functional groups, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a building block for more complex molecules. The unique chemical properties of Ethyl 5-carboxy-2-propionylbenzoate make it a valuable candidate for further exploration in medicinal chemistry and therapeutic development.

Recent studies have focused on the synthesis and optimization of Ethyl 5-carboxy-2-propionylbenzoate, aiming to improve its yield and purity for industrial-scale production. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and verify its structural integrity. These efforts have led to the development of more efficient synthetic routes, reducing production costs and environmental impact while maintaining high product quality.

In the context of drug discovery, Ethyl 5-carboxy-2-propionylbenzoate has been investigated as a potential intermediate in the synthesis of novel therapeutic agents. Its reactive functional groups allow for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. Preliminary studies suggest that derivatives of this compound may exhibit bioactivity against specific molecular targets, including enzymes involved in inflammatory pathways and cancer progression. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological potential.

The compound's mechanism of action at the molecular level remains an active area of research. Computational modeling and molecular docking studies have provided insights into how Ethyl 5-carboxy-2-propionylbenzoate and its derivatives interact with biological macromolecules. These simulations, combined with experimental data, are helping researchers design more potent and selective analogs with improved drug-like properties. The integration of artificial intelligence and machine learning in this process has accelerated the identification of promising candidates for further development.

From a safety and toxicological perspective, initial assessments of Ethyl 5-carboxy-2-propionylbenzoate have been conducted to evaluate its potential risks in pharmaceutical applications. These studies include acute toxicity tests in animal models and genotoxicity assays to assess its safety profile. While current data suggest a favorable toxicity profile at therapeutic concentrations, comprehensive preclinical evaluations are ongoing to ensure its suitability for human use. Researchers are particularly focused on understanding the compound's metabolic pathways and potential drug-drug interactions.

Looking ahead, the future research directions for Ethyl 5-carboxy-2-propionylbenzoate include exploring its applications in targeted drug delivery systems and combination therapies. The compound's chemical versatility makes it an attractive candidate for conjugation with nanoparticles or other drug carriers to enhance therapeutic efficacy and reduce side effects. Additionally, researchers are investigating its potential as a probe molecule in chemical biology studies to better understand cellular processes and disease mechanisms. As the field advances, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial to fully realize the potential of this promising compound.